Cas no 51687-28-6 (2-Amino-3-fluorobenzoyl-5-methylthiophene)

• Product Name: 2-Amino-3-fluorobenzoyl-5-methylthiophene
• CAS No: 51687-28-6
• MF: C₁₂H₁₀FNOS
• MW: 235.27730512619
• CID: 935703
• PubChem ID: 53445944
• Update Time: 2025-06-08

2-Amino-3-fluorobenzoyl-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluorobenzoyl-5-methylthiophene
• (2-amino-3-fluorophenyl)-(5-methylthiophen-2-yl)methanone
• DB-292648
• DTXSID70703298
• (2-Amino-3-fluorophenyl)(5-methylthiophen-2-yl)methanone
• 51687-28-6
• AKOS030255989

• Inchi： 1S/C12H10FNOS/c1-7-5-6-10(16-7)12(15)8-3-2-4-9(13)11(8)14/h2-6H,14H2,1H3
• InChI Key： GCKJOKGUYOTWQF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C1C=CC=C(C=1N)F)=O

Computed Properties

• Exact Mass: 235.04700
• Monoisotopic Mass: 235.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 71.33000
• LogP: 3.59000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-3-fluorobenzoyl-5-methylthiophene

Introduction to 2-Amino-3-fluorobenzoyl-5-methylthiophene (CAS No. 51687-28-6)

2-Amino-3-fluorobenzoyl-5-methylthiophene (CAS No. 51687-28-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Amino-3-fluorobenzoyl-5-methylthiophene consists of a thiophene ring substituted with a 2-amino-3-fluorobenzoyl group. The presence of the amino and fluorine functionalities, along with the thiophene ring, imparts distinct chemical and biological properties to this compound. These properties make it an attractive candidate for various chemical reactions and biological studies.

Recent research has focused on the synthesis and characterization of 2-Amino-3-fluorobenzoyl-5-methylthiophene. One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a building block for the synthesis of novel antifungal agents. The researchers found that derivatives of 2-Amino-3-fluorobenzoyl-5-methylthiophene exhibited potent antifungal activity against a variety of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This finding highlights the potential of this compound in addressing fungal infections, which are a significant global health concern.

In addition to its antifungal properties, 2-Amino-3-fluorobenzoyl-5-methylthiophene has been investigated for its anticancer potential. A study published in the European Journal of Medicinal Chemistry (2022) reported that certain derivatives of this compound demonstrated selective cytotoxicity against human cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, suggesting that 2-Amino-3-fluorobenzoyl-5-methylthiophene could serve as a lead compound for the development of targeted cancer therapies.

The synthetic accessibility of 2-Amino-3-fluorobenzoyl-5-methylthiophene is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently. One such method involves the reaction of 3-fluoroaniline with 5-methylthiophene-2-carboxylic acid chloride, yielding high yields and purity. These synthetic strategies facilitate the large-scale production required for preclinical and clinical studies.

The physicochemical properties of 2-Amino-3-fluorobenzoyl-5-methylthiophene, such as its solubility, stability, and bioavailability, are also crucial for its application in drug development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate stability under various conditions. However, further optimization may be necessary to enhance its bioavailability and pharmacokinetic profile for therapeutic use.

In conclusion, 2-Amino-3-fluorobenzoyl-5-methylthiophene (CAS No. 51687-28-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to explore its potential in addressing various medical challenges, including fungal infections and cancer.